Cas no 134175-91-0 (Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI))

Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI) structure
134175-91-0 structure
Product Name:Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
CAS No:134175-91-0
MF:C9H18O2
MW:158.238023281097
CID:900016
Update Time:2026-04-29

Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
    • Oxiranemethanol,α,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI)
    • cis-4,5-epoxy-2,6-dimethyl-3-heptanol
    • trans-4,5-epoxy-2,6-dimethyl-3-heptanol

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8A^2

Experimental Properties

  • PSA: 32.76000
  • LogP: 1.42670

Oxiranemethanol,alpha,3-bis(1-methylethyl)-,[2alpha(S*),3alpha]-(9CI) Related Literature

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